2-(6-Methoxy-2-pyridinyl)phenylmethanol

• IUPAC Name: [2-(6-methoxypyridin-2-yl)phenyl]methanol
• InChI: InChI=1S/C13H13NO2/c1-16-13-8-4-7-12(14-13)11-6-3-2-5-10(11)9-15/h2-8,15H,9H2,1H3
• InChI Key: RVIMYORAKMSSTM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=N1)C2=CC=CC=C2CO
• Molecular Formula: C13H13NO2
• Molecular Weight: 215.25 g/mol

Description

2-(6-Methoxy-2-pyridinyl)phenylmethanol is a bifunctional aromatic alcohol featuring a phenylmethanol backbone substituted with a 6-methoxy-2-pyridinyl group. Its molecular formula is C₁₃H₁₃NO₂, with a molecular weight of 215.25 g/mol. The compound combines the reactivity of a benzylic alcohol with the electronic and steric influences of the methoxy-pyridine substituent. The methoxy group on the pyridine ring likely enhances solubility in polar solvents and modulates electronic effects, impacting reactivity and intermolecular interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(6-Methoxy-2-pyridinyl)phenylmethanol can be achieved through several methods. One common approach involves the Suzuki–Miyaura coupling reaction, which is a widely-used method for forming carbon-carbon bonds. This reaction typically employs palladium catalysts and boron reagents under mild conditions . Another method involves the halogen-metal exchange followed by borylation, which is particularly useful for synthesizing pyridinylboronic acids and esters .

Industrial Production Methods

Industrial production of 2-(6-Methoxy-2-pyridinyl)phenylmethanol may involve large-scale Suzuki–Miyaura coupling reactions due to their efficiency and scalability. The choice of reagents and reaction conditions can be optimized to maximize yield and minimize costs.

Chemical Reactions Analysis

Types of Reactions

2-(6-Methoxy-2-pyridinyl)phenylmethanol undergoes various chemical reactions, including:

Oxidation: This reaction can convert the alcohol group to a carbonyl group.

Reduction: The compound can be reduced to form different derivatives.

Substitution: The methoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

Substitution: Reagents like halogens (e.g., bromine, chlorine) and nucleophiles (e.g., amines, thiols) are employed.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield a ketone or aldehyde, while substitution reactions can produce a variety of functionalized derivatives.

Scientific Research Applications

2-(6-Methoxy-2-pyridinyl)phenylmethanol has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used in studies involving enzyme inhibition and receptor binding.

Industry: It may be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which 2-(6-Methoxy-2-pyridinyl)phenylmethanol exerts its effects involves its interaction with specific molecular targets. The methoxy and pyridinyl groups can participate in hydrogen bonding and π-π interactions, influencing the compound’s binding affinity and specificity. These interactions can modulate various biological pathways, leading to the observed effects.

Comparison with Similar Compounds

Comparison with Similar Compounds

To contextualize the properties of 2-(6-Methoxy-2-pyridinyl)phenylmethanol, we compare it with structurally or functionally related compounds, focusing on synthesis, reactivity, applications, and catalytic behavior.

Structural Analogs

Compound Name	Molecular Formula	Key Functional Groups	Key Properties/Applications	References
Phenylmethanol (Benzyl alcohol)	C₇H₈O	Benzyl alcohol	High reduction yield (93% from benzaldehyde via EDAB); used in dyeing polyamide fibers (K/S = 28.7 at 50°C) . Decomposes on TiO₂ to form benzyl radicals .
4-[2-(2-Phenyl-4-oxazolyl)ethoxy]phenylmethanol	C₁₈H₁₅NO₃	Oxazole, benzylic alcohol	Synthesized via NaBH₄ reduction; elemental analysis: C (73.75%), H (5.12%), N (4.77%) . Oxazole ring may enhance stability or bioactivity compared to pyridine derivatives.
(1-(6-Fluoropyridin-2-yl)pyrrolidin-3-yl)methanol	C₁₀H₁₃FN₂O	Fluoropyridine, pyrrolidine, alcohol	Fluorine substituent increases electronegativity, potentially altering solubility and biological activity .

Reactivity and Catalytic Behavior

• Reduction Efficiency: Aldehydes (e.g., benzaldehyde) are reduced to alcohols faster than ketones under EDAB conditions (93% vs. 68% for acetophenone) .
• Surface Chemistry on TiO₂: Phenylmethanol decomposes on TiO₂(110) to form benzyl radicals and toluene, whereas phenol and 2-phenylethanol follow typical alcohol pathways . The methoxy-pyridinyl group in 2-(6-Methoxy-2-pyridinyl)phenylmethanol may introduce competing decomposition pathways or stabilize intermediates due to conjugation effects.

Substituent Effects

• Methoxy vs. Ethoxy Groups: Methoxy-substituted compounds (e.g., 2-methoxy-6-iminomethylphenol derivatives) exhibit distinct crystallographic packing due to hydrogen bonding and steric effects . The methoxy group in 2-(6-Methoxy-2-pyridinyl)phenylmethanol may similarly influence melting points and solubility.
• Heterocyclic Influence :
  • Oxazole and pyridine rings confer different electronic profiles. Oxazole’s electron-deficient nature may enhance stability in acidic conditions, whereas pyridine’s basicity could facilitate coordination in catalytic systems .

Research Implications and Gaps

• Synthetic Challenges : The steric bulk of the pyridinyl-methoxy group may necessitate optimized reducing agents or solvents for efficient synthesis.
• Unexplored Catalytic Pathways: The radical-forming tendency of phenylmethanol on TiO₂ suggests that 2-(6-Methoxy-2-pyridinyl)phenylmethanol could exhibit unique reactivity in lignin deoxygenation or aromatic hydrocarbon production.
• Biological Activity : Fluoropyridine derivatives () are often bioactive; the methoxy-pyridine analog may warrant investigation in medicinal chemistry.